N-allyl-N-[2-(4-isopropyl-3-methylphenoxy)ethyl]-2-propen-1-amine oxalate

• IUPAC Name: N-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]-N-prop-2-enylprop-2-en-1-amine;oxalic acid
• InChI: InChI=1S/C18H27NO.C2H2O4/c1-6-10-19(11-7-2)12-13-20-17-8-9-18(15(3)4)16(5)14-17;3-1(4)2(5)6/h6-9,14-15H,1-2,10-13H2,3-5H3;(H,3,4)(H,5,6)
• InChI Key: HXXFIQHCRQVCEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCN(CC=C)CC=C)C(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C20H29NO5
• Molecular Weight: 363.4 g/mol

Description

N-allyl-N-[2-(4-isopropyl-3-methylphenoxy)ethyl]-2-propen-1-amine oxalate, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the early 1990s and has since been found to have a wide range of biological activities.

Mechanism of Action

N-allyl-N-[2-(4-isopropyl-3-methylphenoxy)ethyl]-2-propen-1-amine oxalate is a potent inhibitor of the endocannabinoid transporter, which is responsible for the reuptake of the endocannabinoid anandamide. By inhibiting this transporter, this compound increases the levels of anandamide in the brain, leading to its analgesic, anti-inflammatory, and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to protect against neuronal damage in models of cerebral ischemia and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of N-allyl-N-[2-(4-isopropyl-3-methylphenoxy)ethyl]-2-propen-1-amine oxalate is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the endocannabinoid system and its role in pain, inflammation, and neuroprotection. One limitation of this compound is that it is a synthetic compound and may not fully replicate the effects of endocannabinoids in the body.

Future Directions

There are many potential future directions for the study of N-allyl-N-[2-(4-isopropyl-3-methylphenoxy)ethyl]-2-propen-1-amine oxalate. One area of interest is its potential in the treatment of addiction. It has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for drug addiction in humans. Another area of interest is its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to protect against neuronal damage in animal models of these diseases, suggesting that it may have potential as a neuroprotective agent in humans.
Conclusion:
In conclusion, this compound is a synthetic compound with a wide range of potential therapeutic applications. It has been extensively studied for its analgesic, anti-inflammatory, and neuroprotective effects, as well as its potential in the treatment of anxiety, depression, and addiction. While there are limitations to its use in lab experiments, its well-understood mechanism of action makes it a useful tool for studying the endocannabinoid system. There are many potential future directions for the study of this compound, including its potential in the treatment of addiction and neurodegenerative diseases.

Scientific Research Applications

N-allyl-N-[2-(4-isopropyl-3-methylphenoxy)ethyl]-2-propen-1-amine oxalate has been studied extensively for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential in the treatment of anxiety, depression, and addiction.